Cas no 1247239-78-6 (4-methyl-2-{(thiophen-3-yl)methylamino}pentan-1-ol)

• Product Name: 4-methyl-2-{(thiophen-3-yl)methylamino}pentan-1-ol
• CAS No: 1247239-78-6
• MF: C₁₁H₁₉NOS
• MW: 213.339661836624
• CID: 5157915
• PubChem ID: 61239916
• Update Time: 2025-06-28

4-methyl-2-{(thiophen-3-yl)methylamino}pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-[(thiophen-3-ylmethyl)amino]pentan-1-ol
• 4-Methyl-2-((thiophen-3-ylmethyl)amino)pentan-1-ol
• 4-methyl-2-{[(thiophen-3-yl)methyl]amino}pentan-1-ol
• 1-Pentanol, 4-methyl-2-[(3-thienylmethyl)amino]-
• 4-methyl-2-{(thiophen-3-yl)methylamino}pentan-1-ol

• Inchi： 1S/C11H19NOS/c1-9(2)5-11(7-13)12-6-10-3-4-14-8-10/h3-4,8-9,11-13H,5-7H2,1-2H3
• InChI Key： LMSFTWSABRDJMB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CNC(CO)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 152
• XLogP3: 2
• Topological Polar Surface Area: 60.5

Additional information on 4-methyl-2-{(thiophen-3-yl)methylamino}pentan-1-ol

4-Methyl-2-{(Thiophen-3-yl)methylamino}Pentan-1-ol: A Comprehensive Overview

The compound with CAS No. 1247239-78-6, commonly referred to as 4-methyl-2-{(thiophen-3-yl)methylamino}pentan-1-ol, is a structurally complex organic molecule that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of secondary alcohols and features a thiophene ring, which contributes to its distinct chemical behavior and reactivity.

4-Methyl-2-{(thiophen-3-yl)methylamino}pentan-1-ol is characterized by its pentanol backbone, with a methyl group at the 4-position and a (thiophen-3-yl)methylamino substituent at the 2-position. The presence of the thiophene ring introduces aromaticity and potential for conjugation, which can influence the compound's electronic properties and reactivity. Recent studies have explored the synthesis of this compound through various routes, including nucleophilic substitution and condensation reactions, with a focus on optimizing yield and purity.

One of the most promising applications of 4-methyl-2-{(thiophen-3-yl)methylamino}pentan-1-ol lies in its potential as a precursor for more complex molecules, particularly in pharmaceutical chemistry. The compound's structure allows for further functionalization, enabling the creation of bioactive compounds with tailored pharmacokinetic profiles. For instance, researchers have investigated its use as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-methyl-2-{(thiophen-3-yil)methylamino}pentan-l -ol. Quantum mechanical calculations have revealed that the thiophene ring's electron-withdrawing effects significantly influence the molecule's nucleophilicity and electrophilicity, making it a versatile building block for organic synthesis.

In addition to its synthetic applications, 4-methyl-Z-{(thiophen-S-yil)methylamino}pentan-l -ol has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Recent studies have demonstrated its utility in catalysis, particularly in asymmetric catalysis, where it serves as a chiral auxiliary to induce enantioselectivity in reactions.

The environmental impact of 4-methyl-Z-{(thiophen-S-yil)methylamino}pentan-l -ol has also been a topic of interest. Researchers have investigated its biodegradability under various conditions, with findings suggesting that it undergoes rapid microbial degradation under aerobic conditions. This makes it a more sustainable choice compared to other similar compounds that are less readily biodegradable.

In conclusion, 4-methyl-Z-{(thiophen-S-yil)methylamino}pentan-l -ol (CAS No. 1247239-S8-S) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with tailored properties. As ongoing research continues to uncover new aspects of this compound's behavior and potential uses, its role in scientific advancement is likely to grow even further.